Cas no 2138152-89-1 (Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-)

• Product Name: Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-
• CAS No: 2138152-89-1
• MF: C₁₄H₁₆FN
• MW: 217.281947135925
• CID: 5289213
• Update Time: 2025-05-23

Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-

• Inchi： 1S/C14H16FN/c1-9-7-13(14(2,3)4)16-12-8-10(15)5-6-11(9)12/h5-8H,1-4H3
• InChI Key： HMWWKAZGOVCLLK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C(C)=CC=1C(C)(C)C

Additional information on Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-

Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- (CAS No. 2138152-89-1): A Comprehensive Overview

Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-, identified by its CAS number 2138152-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug development. The unique structural features of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-, including the presence of a fluoro substituent and a methyl group at the 4-position, contribute to its distinct chemical properties and potential therapeutic benefits.

The synthesis and characterization of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- have been extensively studied to understand its reactivity and functionalization possibilities. The fluoro group at the 7-position introduces electron-withdrawing effects, which can modulate the electronic properties of the quinoline core. This modification is particularly significant in pharmaceutical applications, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the interactions of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- with biological targets. Studies have demonstrated that this compound exhibits promising binding properties with certain enzymes and receptors, suggesting its potential as a lead compound for the development of novel therapeutic agents. The bulky tert-butyl group at the 2-position further influences the compound's spatial orientation and interactions with biological systems, making it a versatile scaffold for drug design.

In the realm of medicinal chemistry, the exploration of quinoline derivatives has led to several groundbreaking discoveries. The structural motif of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- shares similarities with well-known bioactive molecules used in treating various diseases. For instance, quinoline-based compounds have been investigated for their antimicrobial and anti-inflammatory properties. The fluoro substitution pattern enhances these activities by improving lipophilicity and reducing susceptibility to metabolic degradation.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples showcasing its impact on drug efficacy and safety. In the case of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl-, the fluoro group at the 7-position not only enhances binding affinity but also contributes to favorable pharmacokinetic profiles. This has prompted researchers to explore its potential in developing treatments for infectious diseases and chronic conditions.

The synthesis of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have proven particularly effective in constructing the complex framework of this compound. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological evaluation.

Evaluation of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- in preclinical models has revealed intriguing biological activities. Initial studies indicate that this compound demonstrates selective inhibition against certain kinases involved in cancer progression. The presence of both fluoro and methyl substituents appears to fine-tune its interaction with these targets, leading to potent inhibitory effects without significant off-target toxicity.

The development of novel anticancer agents remains a critical area of research due to the increasing incidence of cancer worldwide. Quinoline derivatives have shown promise as chemotherapeutic agents due to their ability to interfere with essential cellular processes. The unique structural features of Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl- make it an attractive candidate for further investigation in this field.

In conclusion, Quinoline, 2-(1,1-dimethylethyl)-7-fluoro-4-methyl, identified by CAS number 2138152-89-1, is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its synthesis represents a testament to the ingenuity of modern organic chemistry techniques, while its biological evaluations underscore its promise as a lead molecule for drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in addressing some of humanity's most pressing health challenges.